Cas no 179113-65-6 (Methanone, (3,5-difluorophenyl)-2-thiazolyl-)

Methanone, (3,5-difluorophenyl)-2-thiazolyl-, is a fluorinated aromatic ketone derivative featuring a thiazole ring. This compound is of interest in medicinal and agrochemical research due to its structural motifs, which are conducive to binding with biological targets. The presence of difluorophenyl and thiazolyl groups enhances its potential as an intermediate in synthesizing pharmacologically active molecules, particularly in the development of kinase inhibitors or antimicrobial agents. Its well-defined molecular structure allows for precise modifications, making it valuable in structure-activity relationship (SAR) studies. The compound's stability and reactivity under controlled conditions further support its utility in organic synthesis and drug discovery applications.

Methanone, (3,5-difluorophenyl)-2-thiazolyl- structure

179113-65-6 structure

Product Name:Methanone, (3,5-difluorophenyl)-2-thiazolyl-

CAS No:179113-65-6

MF:C₁₀H₅F₂NOS

MW:225.214607954025

MDL:MFCD07775922

CID:1374812

PubChem ID:19426944

Update Time:2025-06-07

Methanone, (3,5-difluorophenyl)-2-thiazolyl- Chemical and Physical Properties

Names and Identifiers

- Methanone, (3,5-difluorophenyl)-2-thiazolyl-
- SCHEMBL7803824
- QQKPHUJQJGXVPD-UHFFFAOYSA-N
- (3,5-difluorophenyl)-(1,3-thiazol-2-yl)methanone
- 179113-65-6
- (3,5-difluorophenyl)(thiazol-2-yl)-methanone
- 2-(3,5-Difluorobenzoyl)thiazole
- (3,5-difluorophenyl)(thiazol-2-yl)methanone
- MDL： MFCD07775922
- Inchi： 1S/C10H5F2NOS/c11-7-3-6(4-8(12)5-7)9(14)10-13-1-2-15-10/h1-5H
- InChI Key： QQKPHUJQJGXVPD-UHFFFAOYSA-N
- SMILES： S1C=CN=C1C(C1C=C(C=C(C=1)F)F)=O

Computed Properties

Exact Mass: 225.00605
Monoisotopic Mass: 225.00599128g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 58.2Å²

Experimental Properties

PSA: 29.96

Methanone, (3,5-difluorophenyl)-2-thiazolyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM511562-1g	(3,5-Difluorophenyl)(thiazol-2-yl)methanone	179113-65-6	97%	1g	$484	2022-09-29
abcr	AB433205-1 g	2-(3,5-Difluorobenzoyl)thiazole	179113-65-6		1g	€594.40	2023-04-23
abcr	AB433205-5 g	2-(3,5-Difluorobenzoyl)thiazole	179113-65-6		5g	€1,373.40	2023-04-23
abcr	AB433205-1g	2-(3,5-Difluorobenzoyl)thiazole; .	179113-65-6		1g	€1555.10	2025-04-20
abcr	AB433205-5g	2-(3,5-Difluorobenzoyl)thiazole	179113-65-6		5g	€1373.40	2023-09-04
Ambeed	A586292-1g	(3,5-Difluorophenyl)(thiazol-2-yl)methanone	179113-65-6	97%	1g	$494.0	2024-07-29